Cas no 41808-52-0 (3-amino-5-methyl-1,2-oxazole-4-carbonitrile)

• Product Name: 3-amino-5-methyl-1,2-oxazole-4-carbonitrile
• CAS No: 41808-52-0
• MF: C₅H₅N₃O
• MW: 123.112700223923
• CID: 1512804
• PubChem ID: 21104322
• Update Time: 2025-04-21

3-amino-5-methyl-1,2-oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-amino-5-methyl-1,2-oxazole-4-carbonitrile
• 3-amino-5-methyl-isoxazole-4-carbonitrile
• 3-Amino-4-cyano-5-methylisoxazole
• SureCN2196871
• DB-083006
• 41808-52-0
• SCHEMBL2196871
• DTXSID80610787
• AKOS006341816
• 3-amino-5-methylisoxazole-4-carbonitrile

• Inchi： 1S/C5H5N3O/c1-3-4(2-6)5(7)8-9-3/h1H3,(H2,7,8)
• InChI Key： FUOSWYNQWUJBCS-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C#N)C(N)=N1

Computed Properties

• Exact Mass: 123.04300
• Monoisotopic Mass: 123.043261792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 75.8Ų

Experimental Properties

• PSA: 75.84000
• LogP: 1.01808